Cas no 127473-63-6 (2-Pyrimidinamine,5-(1-methylpropyl)-, (S)- (9CI))

• Product Name: 2-Pyrimidinamine,5-(1-methylpropyl)-, (S)- (9CI)
• CAS No: 127473-63-6
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• CID: 103154
• PubChem ID: 14746488
• Update Time: 2025-04-18

2-Pyrimidinamine,5-(1-methylpropyl)-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine,5-(1-methylpropyl)-, (S)- (9CI)
• 2-Pyrimidinamine, 5-(1-methylpropyl)-, (S)- (9CI)
• (S)-5-(sec-Butyl)pyrimidin-2-amine
• 5-[(2S)-butan-2-yl]pyrimidin-2-amine
• 127473-63-6

• Inchi： 1S/C8H13N3/c1-3-6(2)7-4-10-8(9)11-5-7/h4-6H,3H2,1-2H3,(H2,9,10,11)/t6-/m0/s1
• InChI Key： ITHMPJDZBHQGOS-LURJTMIESA-N
• SMILES： N1C(N)=NC=C(C=1)[C@@H](C)CC

Computed Properties

• Exact Mass: 151.11109
• Monoisotopic Mass: 151.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 51.8